4-bromo-2-phenyltetrahydro-2H-pyran

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 4-bromo-2-phenyloxane
• InChI: InChI=1S/C11H13BrO/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key: KVGUZXIBIZOWIU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CC1Br)C2=CC=CC=C2

Description

4-Bromo-2-phenyltetrahydro-2H-pyran is a brominated heterocyclic compound featuring a tetrahydropyran (THP) ring substituted with a phenyl group at the 2-position and a bromine atom at the 4-position. This compound is widely used as a synthetic intermediate in pharmaceuticals, agrochemicals, and materials science due to its versatile reactivity and structural rigidity .

Comparison with Similar Compounds

Structural Analogues and Their Properties

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties
4-Bromo-2-phenyltetrahydro-2H-pyran	C₁₁H₁₃BrO	- 2-Ph, 4-Br	241.13	High stability; π-π interactions from phenyl; bromine enables nucleophilic substitution .
2-(4-Bromophenyl)tetrahydro-2H-pyran	C₁₁H₁₃BrO	- 4-BrPh at 2-position	241.13	Similar stability but lacks substituent positional isomerism. Used in ligand design .
4-(4-Bromo-2-chlorophenoxy)tetrahydro-2H-pyran	C₁₁H₁₂BrClO₂	- 4-Br, 2-Cl phenoxy	307.57	Dual halogenation increases electrophilicity; broader antimicrobial activity .
2-(3-Bromopropoxy)tetrahydro-2H-pyran	C₈H₁₅BrO₂	- 3-BrOPr at 2-position	247.11	Flexible alkoxy chain enhances solubility; reactive in alkylation reactions .
5-(Bromophenyl)-2H-pyran-3-carboxaldehyde	C₁₂H₁₀BrO₂	- 5-BrPh, 3-CHO	271.12	Aldehyde group enables condensation reactions; used in fluorescent probes .

Reactivity and Functional Differences

• Halogen Effects: The bromine in 4-bromo-2-phenyltetrahydro-2H-pyran facilitates Suzuki couplings and nucleophilic substitutions, whereas chlorine in 4-(4-bromo-2-chlorophenoxy)tetrahydro-2H-pyran enhances electrophilic aromatic substitution .
• Substituent Position : Moving the bromophenyl group from the 2-position (as in 2-(4-bromophenyl)tetrahydro-2H-pyran) to the 4-position alters steric effects and electronic distribution, impacting binding affinity in receptor studies .
• Functional Groups : The aldehyde in 5-(bromophenyl)-2H-pyran-3-carboxaldehyde allows for Schiff base formation, a feature absent in the parent compound .